ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• CAS RN: 2092429-75-7
• Molecular Formula: C8H9N5O2
• Molecular Weight: 207.2

Description

Ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (ETAP) is a synthetic derivative of the triazole ring structure. It is a relatively new compound which has been studied for its potential medical applications. The compound has a unique structure which makes it an attractive candidate for a range of applications in the medical field. It has been studied for its potential to act as an anti-inflammatory, anti-tumor, and anti-viral agent. The unique structure of ETAP also gives it potential applications in the field of drug delivery and drug targeting.

Scientific Research Applications

Ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been studied for its potential applications in the medical field. The compound has been studied for its anti-inflammatory, anti-tumor, and anti-viral activities. It has been shown to have potential for use in the treatment of cancer, inflammation, and viral infections. Additionally, ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been studied for its potential applications in drug delivery and drug targeting. In particular, ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been studied for its ability to target specific cells or tissues, thus allowing for more effective drug delivery.

Mechanism of Action

The exact mechanism of action of ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is not yet fully understood. However, it is believed that the compound acts by binding to specific receptors on the cell surface. This binding then triggers a cascade of reactions which lead to the desired effect. For example, in the case of anti-inflammatory activity, ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is believed to bind to certain receptors on the cell surface, which then triggers the release of anti-inflammatory molecules. Similarly, in the case of anti-tumor activity, ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is believed to bind to certain receptors on the cell surface, which then triggers the release of anti-tumor molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate are not yet fully understood. However, the compound has been studied for its potential anti-inflammatory, anti-tumor, and anti-viral activities. In addition, the compound has been studied for its potential applications in drug delivery and drug targeting.

Advantages and Limitations for Lab Experiments

There are several advantages to using ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in laboratory experiments. First, the compound is relatively easy to synthesize and modify. This allows for the creation of derivatives with different properties. Additionally, the compound is relatively stable, making it suitable for long-term storage. Finally, ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is relatively non-toxic, making it suitable for use in laboratory experiments.
However, there are also some limitations to using ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in laboratory experiments. First, the compound is relatively new, so there is still much to be learned about its properties and applications. Additionally, the compound is relatively expensive, making it difficult to use in large-scale experiments. Finally, the compound is relatively unstable in the presence of light, making it difficult to use in experiments involving light.

Future Directions

The potential applications of ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate are still being explored. Future research will focus on further understanding the biochemical and physiological effects of the compound, as well as its potential applications in drug delivery and drug targeting. Additionally, further research will focus on the development of derivatives of ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate with improved properties, such as increased stability and decreased toxicity. Finally, further research will focus on the development of new applications for ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, such as its use in the treatment of cancer, inflammation, and viral infections.

Synthesis Methods

Ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is synthesized through a process called “substitution reaction”. This process involves the replacement of one atom with another in a molecule. In the case of ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, the replacement involves the substitution of an ethyl group with an amino group. The substitution reaction is usually catalyzed by a base, such as sodium hydroxide. The reaction is then followed by a protonation step, which involves the addition of a proton to the resulting product. This protonation step is necessary in order to form the desired product, ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate.